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Compound of Interest

Compound Name:
1-Amino-3,3-dimethylbutan-2-one

hydrochloride

Cat. No.: B042231 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and stable storage of 1-Amino-3,3-dimethylbutan-2-one
hydrochloride (CAS RN: 33119-72-1).

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for 1-Amino-3,3-dimethylbutan-2-one
hydrochloride?

A1: For optimal stability, 1-Amino-3,3-dimethylbutan-2-one hydrochloride should be stored

at room temperature in an inert atmosphere.[1][2][3] This helps to prevent degradation from

atmospheric moisture and oxygen.

Q2: What are the primary hazards associated with this compound?

A2: 1-Amino-3,3-dimethylbutan-2-one hydrochloride is classified as a hazardous

substance. Key hazard statements include H302 (Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[1]

[4]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: Due to its hazardous nature, appropriate PPE is mandatory. This includes, but is not limited

to, safety glasses or goggles, a lab coat, and chemical-resistant gloves. All handling should be

performed in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or

vapors.

Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Q5: What is the physical appearance of 1-Amino-3,3-dimethylbutan-2-one hydrochloride?

A5: It is a solid, typically appearing as a white to yellow powder or crystalline solid.[1]
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Issue Potential Cause Recommended Action

Compound has discolored or

changed appearance.

Improper storage (exposure to

air, moisture, or light).

Discontinue use of the

discolored compound as it may

have degraded. Procure a

fresh batch and ensure

storage in a tightly sealed

container with an inert

atmosphere (e.g., under argon

or nitrogen) at room

temperature.

Inconsistent experimental

results.

Compound degradation due to

improper storage or handling.

Verify the storage conditions. If

the compound has been stored

for an extended period or

under suboptimal conditions, it

is advisable to use a fresh

supply. Ensure accurate

weighing and handling in a

controlled environment.

Skin or respiratory irritation

during handling.

Inadequate personal protective

equipment (PPE) or ventilation.

Immediately cease work and

move to a well-ventilated area.

Review and upgrade your PPE

to include appropriate gloves,

eye protection, and respiratory

protection. Ensure all handling

of the solid is performed in a

certified chemical fume hood.

Quantitative Data Summary
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Parameter Value Source

Molecular Formula C6H14ClNO [1][2]

Molecular Weight 151.63 g/mol [2][4]

Purity ≥95% - 98% [1][5]

Physical Form White to Yellow Solid [1]

Storage Temperature Room Temperature [1][2][3]

Storage Atmosphere Inert Atmosphere [1][2][3]

Experimental Protocols
General Protocol for Safe Handling and Use:

Preparation: Before handling, ensure you are in a well-ventilated laboratory and have access

to a certified chemical fume hood. Put on all required personal protective equipment (PPE),

including safety goggles, a lab coat, and nitrile or other chemical-resistant gloves.

Weighing: To minimize dust inhalation, weigh the solid compound within the chemical fume

hood. Use a clean, dry spatula and weighing vessel.

Dissolution: If preparing a solution, add the solid to the solvent slowly while stirring in a

closed or contained system within the fume hood.

Reaction Setup: If using in a reaction, ensure the reaction vessel is properly set up in the

fume hood to contain any potential splashes or fumes.

Cleaning: After use, decontaminate all surfaces and equipment that came into contact with

the compound using an appropriate solvent and cleaning procedure. Dispose of all waste,

including contaminated PPE, according to your institution's hazardous waste disposal

guidelines.

Storage: Tightly reseal the container after use, preferably flushing with an inert gas like argon

or nitrogen before sealing, and return it to the designated storage location at room

temperature.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Amino-3,3-dimethylbutan-2-one hydrochloride | 33119-72-1 [sigmaaldrich.com]

2. 33119-72-1|1-Amino-3,3-dimethylbutan-2-one hydrochloride|BLD Pharm [bldpharm.com]

3. achmem.com [achmem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b042231?utm_src=pdf-body-img
https://www.benchchem.com/product/b042231?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h160c0973
https://www.bldpharm.com/products/33119-72-1.html
https://achmem.com/products/cat-no-amcs034653
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 1-Amino-3,3-dimethylbutan-2-one hydrochloride | C6H14ClNO | CID 22147967 -
PubChem [pubchem.ncbi.nlm.nih.gov]

5. 1-Amino-3,3-dimethylbutan-2-one hydrochloride 95.00% | CAS: 33119-72-1 | AChemBlock
[achemblock.com]

To cite this document: BenchChem. [Technical Support Center: 1-Amino-3,3-dimethylbutan-
2-one hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042231#handling-and-storage-of-1-amino-3-3-
dimethylbutan-2-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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